(Z)-2-(2-((4-chlorophenyl)imino)-4-(3,4-dimethoxyphenyl)thiazol-3(2H)-yl)ethanol

• IUPAC Name: 2-[2-(4-chlorophenyl)imino-4-(3,4-dimethoxyphenyl)-1,3-thiazol-3-yl]ethanol
• InChI: InChI=1S/C19H19ClN2O3S/c1-24-17-8-3-13(11-18(17)25-2)16-12-26-19(22(16)9-10-23)21-15-6-4-14(20)5-7-15/h3-8,11-12,23H,9-10H2,1-2H3
• InChI Key: BLWMRRRNPIBBLL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CSC(=NC3=CC=C(C=C3)Cl)N2CCO)OC
• Molecular Formula: C19H19ClN2O3S
• Molecular Weight: 390.9 g/mol

Description

(Z)-2-(2-((4-chlorophenyl)imino)-4-(3,4-dimethoxyphenyl)thiazol-3(2H)-yl)ethanol is a thiazole derivative that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized through various methods and has shown promising results in various studies.

Scientific Research Applications

Synthetic Methodologies and Structural Characterizations

Antimycotic Activity Studies : Research by Raga et al. (1992) involved synthesizing a series of compounds, including those structurally similar to the requested molecule, to test for antimycotic activity. Their focus was on identifying new therapeutic agents, highlighting the compound's relevance in developing antimycotic treatments Raga et al., 1992.

Biotransformation for Drug Synthesis : A study by Miao et al. (2019) demonstrated the biotransformation of a related compound into a chiral intermediate for Miconazole, an antifungal agent. This research signifies the compound's role in creating enantioselective synthesis pathways for pharmaceuticals Miao et al., 2019.

Allosteric Modulation of Calcium Sensing Receptor : Gustafsson et al. (2010) identified a class of compounds, including structurally related molecules, as positive allosteric modulators of the calcium-sensing receptor (CaSR). This discovery opens avenues for research into new treatments for conditions like hyperparathyroidism Gustafsson et al., 2010.

Coordination Chemistry and Material Science Applications : Research into coordination compounds and metal-organic frameworks (MOFs) involving related compounds has expanded understanding of their structural properties and potential applications in catalysis, sensing, and adsorption technologies. Studies by Kovalchukova et al. (2017) and Castellano et al. (2008) exemplify this area of application, demonstrating the versatility and utility of these compounds in scientific research Kovalchukova et al., 2017; Castellano et al., 2008.